N-(tetrahydro-2-furanylmethyl)-N'-(2,4,5-trichlorophenyl)thiourea

• IUPAC Name: 1-(oxolan-2-ylmethyl)-3-(2,4,5-trichlorophenyl)thiourea
• InChI: InChI=1S/C12H13Cl3N2OS/c13-8-4-10(15)11(5-9(8)14)17-12(19)16-6-7-2-1-3-18-7/h4-5,7H,1-3,6H2,(H2,16,17,19)
• InChI Key: CLKQVGWEIQPDRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C12H13Cl3N2OS
• Molecular Weight: 339.7 g/mol

Description

N-(tetrahydro-2-furanylmethyl)-N'-(2,4,5-trichlorophenyl)thiourea, or TFMPTU, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of TFMPTU involves its selective inhibition of T-type calcium channels. T-type calcium channels are responsible for the influx of calcium ions into cells, which is essential for various cellular processes. By selectively inhibiting T-type calcium channels, TFMPTU can modulate cellular excitability and regulate various physiological processes.
Biochemical and Physiological Effects:
TFMPTU has been shown to have various biochemical and physiological effects. One of the major effects of TFMPTU is its ability to modulate cellular excitability by selectively inhibiting T-type calcium channels. This property of TFMPTU has been used to study the role of T-type calcium channels in various physiological processes such as pain perception, cardiac function, and seizure activity.

Advantages and Limitations for Lab Experiments

TFMPTU has several advantages and limitations for lab experiments. One of the major advantages of TFMPTU is its ability to selectively inhibit T-type calcium channels, which makes it a valuable tool for studying the role of these channels in various physiological processes. However, one of the limitations of TFMPTU is its lack of selectivity for T-type calcium channels over other calcium channels, which can lead to off-target effects.

Future Directions

There are several future directions for research on TFMPTU. One of the major areas of research is the development of more selective T-type calcium channel inhibitors. This would allow for more precise modulation of cellular excitability and could lead to the development of novel therapies for various diseases. Another area of research is the study of the role of T-type calcium channels in cancer progression. Recent studies have suggested that T-type calcium channels play a crucial role in cancer cell proliferation and survival, and TFMPTU could be a valuable tool for studying this process.
Conclusion:
In conclusion, TFMPTU is a chemical compound that has been widely used in scientific research due to its unique properties. It has been synthesized using various methods, and its mechanism of action has been studied extensively. TFMPTU has been shown to selectively inhibit T-type calcium channels, which makes it a valuable tool for studying the role of these channels in various physiological processes. While TFMPTU has several advantages for lab experiments, it also has some limitations. There are several future directions for research on TFMPTU, including the development of more selective T-type calcium channel inhibitors and the study of the role of T-type calcium channels in cancer progression.

Scientific Research Applications

TFMPTU has been used extensively in scientific research as a tool to investigate various biological processes. One of the major applications of TFMPTU is in the study of the role of calcium channels in cellular processes. TFMPTU has been shown to selectively inhibit T-type calcium channels, which play a crucial role in regulating cellular excitability. This property of TFMPTU has been used to study the role of T-type calcium channels in various physiological processes such as cardiac function, pain perception, and seizure activity.